Cas no 101770-13-2 (4H-1-Benzopyran-4-one,3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-)
101770-13-2 structure
4H-1-Benzopyran-4-one,3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-
101770-13-2
C22H22O7
398.405887126923
146388
4H-1-Benzopyran-4-one,3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)- Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-
- 4H-1-Benzopyran-4-one,3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-6-(3-methyl-2-butenyl)-(9CI)
- Isorhynchospermin
- 4H-1-Benzopyran-4-one, 3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-
-
- VADQDPHFUHJWBE-UHFFFAOYSA-N
- 1S/C22H22O7/c1-11(2)5-7-13-16(28-4)10-17-18(19(13)24)20(25)21(26)22(29-17)12-6-8-15(27-3)14(23)9-12/h5-6,8-10,23-24,26H,7H2,1-4H3
- C1(C2=CC=C(OC)C(O)=C2)OC2=CC(OC)=C(C/C=C(/C)\C)C(O)=C2C(=O)C=1O
Computed Properties
- 398.13656
- 3
- 7
- 29
- 3.402
Experimental Properties
- 105.45
- 619.9±55.0 °C(Predicted)
- 6.66±0.40(Predicted)
- 1.351±0.06 g/cm3(Predicted)
4H-1-Benzopyran-4-one,3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)- Related Literature
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Jayesh Cherusseri,Nitin Choudhary Nanoscale Horiz., 2019,4, 840-858
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N. Nambi Krishnan,Jong Hyun Jang,Hyoung-Juhn Kim,Suk-Woo Nam,Tae-Hoon Lim J. Mater. Chem., 2012,22, 14602-14607
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Jin-Wei Yuan,Qian Chen,Wen-Tao Wu,Jian-Jun Zhao,Liang-Ru Yang,Yong-Mei Xiao,Pu Mao,Ling-Bo Qu New J. Chem., 2022,46, 9451-9460
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Stephan Enthaler Catal. Sci. Technol., 2011,1, 104-110
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Sertan Sukas,Erik Schreuder,Bjorn de Wagenaar,Joost Swennenhuis,Albert van den Berg,Leon Terstappen,Séverine Le Gac Lab Chip, 2014,14, 1821-1825
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Pablo Lozano Sanchez,Joanne M. Elliott Analyst, 2005,130, 715-720
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9. Fluorescent heterometallic MOFs: tunable framework charges and application for explosives detection†Kangcai Wang,Tianlin Liu,Yuji Liu,Xin Tian,Jie Sun,Qinghua Zhang CrystEngComm, 2016,18, 8301-8308
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Siming Chen,William A. Arnold,Paige J. Novak Environ. Sci.: Water Res. Technol., 2021,7, 16-23
101770-13-2 (4H-1-Benzopyran-4-one,3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-) Related Products
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